Cas no 828940-27-8 (1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate)

• Product Name: 1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate
• CAS No: 828940-27-8
• MF: C₁₃H₁₇I₃O₆
• MW: 649.98390173912
• CID: 680064
• PubChem ID: 71416698
• Update Time: 2025-04-19

1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate
• acetic acid,[3-(hydroxymethyl)-2,4,6-triiodo-5-methylphenyl]methanol
• Acetic acid--(2,4,6-triiodo-5-methyl-1,3-phenylene)dimethanol (2/1)
• DTXSID00836068
• 828940-27-8

• Inchi： 1S/C9H9I3O2.2C2H4O2/c1-4-7(10)5(2-13)9(12)6(3-14)8(4)11;2*1-2(3)4/h13-14H,2-3H2,1H3;2*1H3,(H,3,4)
• InChI Key： DWCSUVLHKIDETI-UHFFFAOYSA-N
• SMILES： IC1C(CO)=C(C(C)=C(C=1CO)I)I.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 649.8159g/mol
• Monoisotopic Mass: 649.8159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų